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Compound of Interest

Compound Name: Cyanine5.5 amine

Cat. No.: B12399486

An In-depth Technical Guide to Cyanine5.5 Amine in Biological Research

Introduction to Cyanine5.5 Amine

Cyanineb.5 (Cy5.5) amine is a fluorescent dye that belongs to the cyanine family of dyes. It is
characterized by its emission in the far-red to near-infrared (NIR) region of the electromagnetic
spectrum.[1][2] The "amine" designation indicates the presence of a primary amine group (-
NH2), which serves as a reactive handle for bioconjugation.[1][3] This amine group can be
readily coupled with various electrophilic functional groups, most notably N-hydroxysuccinimide
(NHS) esters, to form stable amide bonds.[4]

The key advantage of operating in the NIR window (roughly 650-900 nm) is the minimal auto-
fluorescence from biological tissues, reduced light scattering, and deeper tissue penetration.
These properties make Cy5.5 amine an invaluable tool for sensitive fluorescence detection in
complex biological environments, particularly for in vivo imaging in living organisms.

Core Properties and Quantitative Data

The utility of Cyanine5.5 amine is defined by its specific photophysical and chemical
properties. These parameters are critical for designing experiments and selecting appropriate
instrumentation.
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Property Value Source(s)
Excitation Maximum (Aex) ~648 - 675 nm
Emission Maximum (Aem) ~662 - 710 nm

Molar Extinction Coefficient

~209,000 - 250,000 M~*cm~1

Fluorescence Quantum Yield

~0.20

Molecular Formula

CaeHssCl2N4O (Varies slightly
by salt form)

Molecular Weight ~753.9 g/mol
Good in organic solvents
Solubility (DMSO, DMF); Insoluble in

water

Primary Applications in Research

The unique properties of Cy5.5 amine enable its use in a variety of advanced biological

research applications.

Bioconjugation and Labeling

The most fundamental use of Cy5.5 amine is to fluorescently label molecules of interest. Its

primary amine group is nucleophilic and readily reacts with molecules that have been

functionalized with an electrophilic group, such as an NHS ester. This allows for the covalent

attachment of the Cy5.5 fluorophore to:

o Proteins and Peptides: Labeling proteins, such as antibodies, to create fluorescent probes

for immunoassays or cellular imaging.

» Nanoparticles and Liposomes: Preparing fluorescently tagged nanoparticles for tracking their

delivery and biodistribution in vivo.

o Small Molecules and Drugs: Attaching a fluorescent tag to drug molecules to study their

pharmacokinetics and localization within an organism.
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The reaction between the amine group of Cy5.5 and an NHS ester on a target molecule is a
cornerstone of bioconjugation.
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Core Properties

Primary Amine Group
(-NH2)
Reactive Handle for
Covalent Bonding

Key Applications

Bioconjugation &
Labeling
Microscopy &
Flow Cytometry

Fluorescence in
NIR Spectrum

= O D

Deep Tissue Penetration

Low Background
Autofluorescence

In Vivo Imaging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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